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Introduction

Cerium oxide (CeO₂), or ceria, is a critical component in modern automotive three-way

catalytic converters (TWCs).[1][2] TWCs are designed to simultaneously convert three primary

pollutants from internal combustion engine exhaust—carbon monoxide (CO), unburned

hydrocarbons (HC), and nitrogen oxides (NOx)—into less harmful substances such as carbon

dioxide (CO₂), water (H₂O), and nitrogen (N₂).[3] The efficiency of this process is highly

dependent on the air-to-fuel ratio, and ceria's primary role is to buffer fluctuations in this ratio,

ensuring the catalyst operates at peak efficiency.[3][4] Its unique properties, particularly its high

oxygen storage capacity (OSC), make it an indispensable promoter in the catalyst washcoat.[1]

[5][6]

Core Mechanism: Oxygen Storage Capacity (OSC)

The primary function of cerium oxide in a TWC is its ability to store and release oxygen.[1][7]

[8] This is facilitated by the reversible transition of cerium between its two oxidation states,

Ce⁴⁺ and Ce³⁺ (2CeO₂ ↔ Ce₂O₃ + 0.5 O₂).[7]

Under lean-burn (oxygen-rich) conditions: When there is an excess of oxygen in the exhaust,

cerium oxide stores it by converting from Ce₂O₃ to CeO₂. This stored oxygen helps facilitate

the reduction of NOx to N₂.[4][7]
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Under rich-burn (oxygen-poor) conditions: When the exhaust is deficient in oxygen, cerium
oxide releases the stored oxygen, promoting the oxidation of CO and unburned

hydrocarbons.[4][7]

This buffering capability widens the operational window of the catalytic converter, allowing it to

function effectively even when the engine's air-to-fuel ratio deviates from the ideal

stoichiometric point.[3]

Figure 1: Cerium Oxide Oxygen Storage Capacity (OSC) Mechanism
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Figure 1: Cerium Oxide Oxygen Storage Capacity (OSC) Mechanism

Key Advantages of Cerium Oxide in Catalysts

Beyond its primary OSC function, ceria provides several other benefits:
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Enhanced Catalytic Activity: Ceria promotes the catalytic activity of precious metals (like

platinum, palladium, and rhodium) and can itself act as an oxidation catalyst.[1][9]

Thermal Stability: It increases the thermal stability of the alumina (Al₂O₃) washcoat,

preventing structural degradation at high temperatures.[3]

Resistance to Sintering: Cerium oxide helps maintain the dispersion of precious metal

particles, preventing them from agglomerating (sintering), which would reduce the catalyst's

effective surface area and overall efficiency.[1]

Promotion of Water-Gas Shift Reaction: Ceria can promote important side reactions like the

water-gas shift (CO + H₂O ↔ CO₂ + H₂) and steam reforming, further aiding in emission

control.[3][10]

Data Presentation: Catalyst Performance

The performance of a ceria-based catalyst is typically evaluated by its conversion efficiency for

different pollutants as a function of temperature. The "light-off" temperature is the point at which

the catalyst reaches 50% conversion efficiency and is a key performance metric. The data

below is illustrative of the performance of a diesel engine catalytic converter incorporating

cerium oxide nanoparticles.
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Temperature (°C)
CO Conversion
Efficiency (%)

HC Conversion
Efficiency (%)

NOx Conversion
Efficiency (%)

200 ~40 ~35 ~30

250 ~60 ~55 ~50

300 ~85 ~80 ~75

350 ~95 ~92 ~88

400 >98 >96 >95

440 >98 >98 >98

Data adapted from

experimental results

on cerium oxide

nanoparticle-based

catalysts.[11][12]

Experimental Protocols
Protocol 1: Synthesis of Ceria-Zirconia (Ce₀.₈Zr₀.₂O₂) Nanocatalyst via Co-Precipitation

This protocol describes a common method for synthesizing a ceria-zirconia mixed oxide, which

offers enhanced thermal stability and oxygen storage capacity compared to pure ceria.[13]

Materials:

Cerium(III) nitrate hexahydrate (Ce(NO₃)₃·6H₂O)

Zirconyl chloride octahydrate (ZrOCl₂·8H₂O)

Ammonium hydroxide (NH₄OH) solution (28-30%)

Deionized water

Ethanol

Procedure:
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Precursor Solution Preparation: Prepare an aqueous solution by dissolving stoichiometric

amounts of Ce(NO₃)₃·6H₂O and ZrOCl₂·8H₂O in deionized water to achieve the desired

molar ratio (e.g., 4:1 for Ce₀.₈Zr₀.₂O₂).[6] Stir vigorously until all salts are completely

dissolved.

Precipitation: While maintaining continuous, vigorous stirring, slowly add the NH₄OH solution

dropwise to the precursor solution. Continue adding until the pH of the slurry reaches

approximately 10, at which point a gelatinous precipitate will have formed.[6]

Aging: Allow the slurry to age for 2-4 hours at room temperature under constant stirring. This

step ensures complete precipitation and improves the homogeneity of the mixed oxide.[6]

Washing: Filter the precipitate from the solution. Wash the resulting filter cake repeatedly

with deionized water until the filtrate becomes neutral (pH ≈ 7). Following the water wash,

perform one or two additional washes with ethanol to remove residual water and aid the

drying process.[6]

Drying: Place the washed filter cake in a drying oven at 100-120 °C and dry overnight

(approximately 12-16 hours) to remove water and ethanol.

Calcination: Transfer the dried powder to a furnace for calcination. Ramp the temperature at

a rate of 5-10 °C/min to a final temperature between 500-800 °C. Hold at this temperature for

2-4 hours in a static air environment to form the final crystalline oxide structure.[6]
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Figure 2: Workflow for Ceria-Zirconia Catalyst Synthesis
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Figure 2: Workflow for Ceria-Zirconia Catalyst Synthesis
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Protocol 2: Catalyst Performance Evaluation using a Light-Off Test

This protocol outlines a standard procedure for evaluating catalyst performance by measuring

the conversion of pollutants as a function of temperature in a simulated exhaust gas stream.

Apparatus:

Fixed-bed catalytic reactor

Temperature controller and furnace

Mass flow controllers (for precise gas mixing)

Gas analyzer (e.g., Fourier Transform Infrared (FTIR) spectrometer or specific CO/HC/NOx

analyzers)

Catalyst sample (0.1 g of sieved powder)

Procedure:

Catalyst Loading: Pack the catalyst powder (e.g., 0.1 g) into the fixed-bed reactor, securing it

with quartz wool plugs.

Degreening (Pre-treatment): Heat the catalyst to a high temperature (e.g., 550 °C) for 1 hour

under a simulated exhaust gas atmosphere. This step stabilizes the catalyst's initial activity.

[14] After degreening, cool the catalyst to the starting temperature (e.g., 100 °C) under an

inert nitrogen (N₂) flow.[14]

Gas Introduction: Introduce the simulated exhaust gas mixture at a controlled flow rate (e.g.,

150 cm³/min). A typical mixture might contain:

1.0 vol% CO

0.1 vol% C₃H₆ (as a model hydrocarbon)

0.1 vol% NO

4.0 vol% O₂
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N₂ as the balance gas.[15]

Temperature Ramp: Increase the reactor temperature at a constant rate (e.g., 5 °C/min) from

the starting temperature (100 °C) to a final temperature (e.g., 500 °C).[14]

Data Acquisition: Continuously record the concentrations of CO, HC, and NOx in the gas

stream exiting the reactor using the gas analyzer. Simultaneously record the catalyst bed

temperature.

Data Analysis: Calculate the conversion efficiency for each pollutant at each temperature

point using the formula:

Conversion (%) = [ ( [Gas]in - [Gas]out ) / [Gas]in ] * 100

Determine Light-off Temperatures: Plot the conversion efficiency of each pollutant as a

function of temperature. Determine the T₅₀ (temperature for 50% conversion) and T₉₀

(temperature for 90% conversion) values from the resulting curves. These values are key

indicators of catalyst activity.
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Figure 3: Workflow for Catalyst Light-Off Performance Test
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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